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Compound of Interest

Compound Name: Sodium mandelate

Cat. No.: B087138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

sodium mandelate, a critical consideration for its handling, storage, and formulation in

research and pharmaceutical applications. Understanding the interaction of this active

pharmaceutical ingredient (API) with atmospheric moisture is paramount to ensuring its

stability, quality, and efficacy.

Physicochemical Properties of Sodium Mandelate
Sodium mandelate, the sodium salt of mandelic acid, is a white crystalline powder.[1] It is

known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]

Property Value Reference

Molecular Formula C₈H₇NaO₃ [2]

Molecular Weight 174.13 g/mol [2][3]

Appearance White crystalline solid [1]

Hygroscopic Nature Hygroscopic [1]
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Understanding the Hygroscopicity of Sodium
Mandelate
Hygroscopicity is the tendency of a solid material to absorb or adsorb moisture from the

surrounding environment.[4] This property is a critical attribute to consider during the entire

lifecycle of a pharmaceutical product, from manufacturing to storage and patient use, as

moisture uptake can lead to significant changes in physicochemical properties.[1] For sodium
mandelate, excessive moisture absorption can lead to issues such as caking, altered

dissolution rates, and potential chemical degradation.

Critical Relative Humidity (CRH)
The Critical Relative Humidity (CRH) is the specific relative humidity at which a substance will

begin to absorb a significant amount of moisture from the atmosphere.[5] Below the CRH, the

material remains relatively stable. While specific CRH data for sodium mandelate is not

readily available in the public domain, for hygroscopic salts, this value is a key determinant of

the required environmental controls for storage and handling.

Experimental Protocol for Hygroscopicity
Assessment: Dynamic Vapor Sorption (DVS)
Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the amount and

rate of solvent (typically water) absorption by a sample.[6] It is a crucial tool for characterizing

the hygroscopicity of pharmaceutical powders like sodium mandelate.

Principle
A DVS instrument works by varying the water vapor concentration around a sample and

accurately measuring the corresponding change in mass.[6] This allows for the generation of a

moisture sorption isotherm, which plots the equilibrium moisture content as a function of

relative humidity (RH) at a constant temperature.[6]

DVS Experimental Protocol for Sodium Mandelate
The following is a generalized protocol for the DVS analysis of sodium mandelate powder,

based on standard practices for pharmaceutical solids.[7][8]
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Objective: To determine the moisture sorption and desorption profile of sodium mandelate and

to classify its hygroscopicity.

Apparatus: Dynamic Vapor Sorption (DVS) Analyzer.

Sample Preparation:

Accurately weigh approximately 10-20 mg of sodium mandelate powder into a clean, dry

sample pan.

Ensure the sample is evenly distributed in the pan to maximize surface area exposure.

Experimental Parameters:

Temperature: 25 °C (isothermal)

Carrier Gas: Nitrogen

Flow Rate: 200 sccm

RH Range: 0% to 90% RH (sorption), followed by 90% to 0% RH (desorption)

RH Steps: 10% increments

Equilibrium Criterion ( dm/dt ): A change in mass of less than 0.002% per minute over a 10-

minute period.

Maximum Step Time: 6 hours

Procedure:

Drying: The sample is first dried in the DVS instrument at 25 °C and 0% RH until a stable

mass is achieved. This initial mass is considered the dry mass of the sample.

Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., 0%, 10%,

20%,..., 90% RH). At each step, the sample mass is allowed to equilibrate.
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Desorption Phase: Following equilibration at the highest RH, the humidity is decreased in a

stepwise manner back to 0% RH to evaluate the desorption profile.

Data Analysis: The change in mass at each RH step is recorded and expressed as a

percentage of the initial dry mass. The data is then used to generate a sorption-desorption

isotherm graph.

Hygroscopicity Classification
The European Pharmacopoeia provides a classification system for the hygroscopicity of

substances based on the percentage of weight gain after storage at 25°C and 80% relative

humidity for 24 hours.[9]

Classification Weight Gain (% w/w)

Non-hygroscopic ≤ 0.12

Slightly hygroscopic > 0.2 and < 2

Hygroscopic ≥ 2 and < 15

Very hygroscopic ≥ 15

The data obtained from the DVS experiment at 80% RH can be used to classify sodium
mandelate according to this system.

Effects of Moisture on Sodium Mandelate Stability
The absorption of water by sodium mandelate can lead to several undesirable physical and

chemical changes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.pharmagrowthhub.com/post/classification-of-hygroscopicity
https://www.benchchem.com/product/b087138?utm_src=pdf-body
https://www.benchchem.com/product/b087138?utm_src=pdf-body
https://www.benchchem.com/product/b087138?utm_src=pdf-body
https://www.benchchem.com/product/b087138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cause Process

Potential Consequences

Exposure to
High Relative Humidity

Moisture Uptake by
Sodium Mandelate

Physical Changes:
- Caking/Clumping

- Altered Flowability
- Deliquescence

Chemical Degradation:
- Hydrolysis

- Formation of Impurities
Formulation & Performance Issues:

- Inaccurate Dosing
- Altered Dissolution Profile

- Reduced Shelf-life

Click to download full resolution via product page

Caption: Logical workflow of moisture-induced effects on sodium mandelate.

While specific degradation pathways for sodium mandelate in the presence of water are not

extensively detailed in the literature, hydrolysis of the salt is a potential risk, which could impact

the purity and stability of the API.

Recommended Storage and Handling Conditions
Proper storage and handling are critical to maintain the quality of hygroscopic materials like

sodium mandelate.

Storage Conditions
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Parameter Recommendation Rationale

Temperature

Short-term (days to weeks): 0-

4 °C. Long-term (months to

years): -20 °C.[3]

Low temperatures slow down

potential degradation

reactions.

Relative Humidity
Store in a dry environment with

low relative humidity.

To minimize moisture

absorption and prevent

physical and chemical

changes.

Container

Tightly sealed, airtight

containers. The use of

desiccants within the

packaging is recommended.

[10]

To create a physical barrier

against atmospheric moisture.

Light Protect from light.[3]
To prevent potential

photodegradation.

Handling Workflow
The following workflow is recommended for handling sodium mandelate in a laboratory or

manufacturing setting to minimize moisture exposure.
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Caption: Recommended workflow for handling hygroscopic sodium mandelate.

Key Handling Practices:

Controlled Environment: Whenever possible, handle sodium mandelate in a glove box with

controlled low humidity or in a room with a dehumidifier.

Equilibration: Before opening, allow the container of sodium mandelate to equilibrate to the

ambient temperature of the handling area to prevent condensation on the cold powder.
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Minimize Exposure: Minimize the time the container is open to the atmosphere.

Appropriate Tools: Use dry, clean spatulas and weighing boats.

Packaging: For long-term storage or shipping, use packaging with a high barrier to moisture

vapor transmission.[1]

Conclusion
The hygroscopic nature of sodium mandelate is a critical factor that must be carefully

managed to ensure its quality and stability. By understanding its moisture-absorbing properties

through techniques like Dynamic Vapor Sorption and implementing stringent storage and

handling protocols, researchers and pharmaceutical professionals can mitigate the risks

associated with moisture-induced degradation and physical changes. Adherence to the

recommendations outlined in this guide will support the successful use of sodium mandelate
in drug development and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087138#hygroscopic-nature-and-storage-conditions-
for-sodium-mandelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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